A metal–organic framework complex for enhancing tumor treatments through synergistic effect of chemotherapy and photodynamic therapy†
Journal of Materials Chemistry B Pub Date: 2023-10-23 DOI: 10.1039/D3TB01592K
Abstract
Porphyrin-based metal–organic frameworks (PMOFs) are a kind of crystal hybrid material with broad application prospects in energy, catalysis, biomedicine, and other fields. In this study, the La-TCPP PMOF nanocrystal was constructed using a porphyrin ligand and La ion. This material can produce a high loading rate on doxorubicin (DOX) owing to its special porous structure. The high loading rate of drug molecules and the reactive oxygen species (ROS) of the porphyrin ligand enable La-TCPP@DOX nanocrystal to produce a powerful killing effect on cancer cells under the synergistic attack of chemotherapy (CT) and photodynamic therapy (PDT). Finally, by modifying the targeted aptamer, the actual therapeutic effect of this special La-TCPP@DOX@Apt material on tumors was confirmed by applying the established mouse tumor model. The composite nanomaterial not only avoids the side effects caused by high concentrations of chemotherapeutic drugs, but also overcomes the limitation of PDT owing to insufficient light penetration and can inhibit and kill solid tumors under the condition of synergistic attack. This study is a complement to PMOF crystal materials, and its tumor-killing ability was achieved by loading drugs and introducing targeting molecules, which proves that the synergistic attack can more effectively inhibit and treat solid tumors. These studies have a reference and guiding significance for the treatment of cancer patients.
Recommended Literature
- [1] Transition-metal complexes containing an as-donor positively-charged ligand
- [2] Dendrimer modified magnetic iron oxide nanoparticle/DNA/PEI ternary magnetoplexes: a novel strategy for magnetofection
- [3] Electronic structure of Al, Ga, In and Cu doped ZnO/Cu(111) bilayer films†
- [4] Direct electrochemistry and bioelectrocatalysis of horseradish peroxidase entrapped in a self-supporting nanoporous gold electrode: a new strategy to improve the orientation of immobilized enzymes†
- [5] Design of peptide-containing N5-unmodified neutral flavins that catalyze aerobic oxygenations†
- [6] Comparison of cell disruption techniques prior to lipid extraction from Scenedesmus sp. slurries for biodiesel production using liquid CO2
- [7] Packing density of HS(CH2)nCOOH self-assembled monolayers†
- [8] Facile fabrication of a modified polyamide acid porous membrane for uranium enrichment in wastewater†
- [9] Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†
- [10] Natural product inspired optimization of a selective TRPV6 calcium channel inhibitor†
Journal Name：Journal of Materials Chemistry B
Research Products
-
CAS no.: 162758-94-3
-
CAS no.: 112695-98-4
